Cas no 192525-28-3 (tert-butyl N-1-(methylsulfanyl)-3-oxopropan-2-ylcarbamate)

Tert-butyl N-1-(methylsulfanyl)-3-oxopropan-2-ylcarbamate is a specialized organic compound primarily used as an intermediate in pharmaceutical and agrochemical synthesis. Its key structural features include a tert-butyl carbamate group and a methylsulfanyl-substituted oxopropane moiety, which enhance its reactivity in selective transformations. This compound is particularly valuable in peptide and heterocycle synthesis due to its stability under standard conditions and compatibility with various protecting group strategies. The methylsulfanyl group offers additional functionalization opportunities, while the tert-butyloxycarbonyl (Boc) protection ensures controlled deprotection. Its well-defined reactivity profile makes it a reliable building block for complex molecular architectures in medicinal chemistry and material science applications.

tert-butyl N-1-(methylsulfanyl)-3-oxopropan-2-ylcarbamate structure

192525-28-3 structure

Product Name:tert-butyl N-1-(methylsulfanyl)-3-oxopropan-2-ylcarbamate

CAS No:192525-28-3

MF:C₉H₁₇NO₃S

MW:219.301181554794

CID:116192

PubChem ID:14442584

Update Time:2025-05-27

tert-butyl N-1-(methylsulfanyl)-3-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

- Carbamic acid,[1-formyl-2-(methylthio)ethyl]-, 1,1-dimethylethyl ester (9CI)
- tert-butyl 3-(methylthio)-1-oxopropan-2-ylcarbamate
- tert-butyl N-1-(methylsulfanyl)-3-oxopropan-2-ylcarbamate
- tert-Butyl (1-(methylthio)-3-oxopropan-2-yl)carbamate
- EN300-1877618
- Carbamic acid, [1-formyl-2-(methylthio)ethyl]-, 1,1-dimethylethyl ester (9CI)
- 192525-28-3
- tert-butyl N-(1-methylsulfanyl-3-oxopropan-2-yl)carbamate
- TERT-BUTYL N-[1-(METHYLSULFANYL)-3-OXOPROPAN-2-YL]CARBAMATE
- Inchi： 1S/C9H17NO3S/c1-9(2,3)13-8(12)10-7(5-11)6-14-4/h5,7H,6H2,1-4H3,(H,10,12)
- InChI Key： UJTIBUBQPFDIPR-UHFFFAOYSA-N
- SMILES： S(C)CC(C=O)NC(=O)OC(C)(C)C

Computed Properties

Exact Mass: 219.09301
Monoisotopic Mass: 219.09291458g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 6
Complexity: 201
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 80.7Å²

Experimental Properties

PSA: 55.4

tert-butyl N-1-(methylsulfanyl)-3-oxopropan-2-ylcarbamate Pricemore >>

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Enamine	EN300-1877618-1.0g	tert-butyl N-[1-(methylsulfanyl)-3-oxopropan-2-yl]carbamate	192525-28-3	1g	$1315.0	2023-06-01
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